N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]thiophene-3-carboxamide

• IUPAC Name: N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)thiophene-3-carboxamide
• InChI: InChI=1S/C13H15NO2S2/c1-13(16,6-10-2-4-17-7-10)9-14-12(15)11-3-5-18-8-11/h2-5,7-8,16H,6,9H2,1H3,(H,14,15)
• InChI Key: LSENKGBNVRFXOU-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNC(=O)C2=CSC=C2)O
• Molecular Formula: C13H15NO2S2
• Molecular Weight: 281.4 g/mol

Description

Thiophene is a five-membered heterocyclic compound that contains one sulfur atom. Thiophene derivatives are essential heterocyclic compounds with a variety of properties and applications. They are used in industrial chemistry and material science as corrosion inhibitors. They also play a vital role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms. The molecular formula of thiophene is C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can be synthesized through various reactions, including the Gewald reaction, the Paal–Knorr synthesis, the Fiesselmann synthesis, and the Hinsberg synthesis.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

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• Pharmacological Properties : Thiophene-based compounds exhibit various pharmacological properties:
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Combinatorial Chemistry and Lead Compound Discovery

. Their structural diversity allows for the exploration of novel drug candidates.

Synthetic Strategies and Heterocyclization

Various synthetic methods yield thiophene derivatives:

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Mechanism of Action

While the specific mechanism of action for “N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]thiophene-3-carboxamide” is not available, thiophene derivatives are known to exhibit a variety of biological effects. For example, they have been found to have anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene derivatives continue to attract great interest in both industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.